Isariin C

• Molecular Formula: C28H49N5O7
• Molecular Weight: 567.7 g/mol
• InChI: InChI=1S/C28H49N5O7/c1-8-9-10-11-12-20-14-22(34)29-15-23(35)33-24(17(4)5)27(38)32-21(13-16(2)3)26(37)30-18(6)25(36)31-19(7)28(39)40-20/h16-21,24H,8-15H2,1-7H3,(H,29,34)(H,30,37)(H,31,36)(H,32,38)(H,33,35)/t18-,19+,20+,21+,24+/m0/s1
• InChIKey: YBUNWQZCPQUPOR-XFJGJFDASA-N

Isariin C: Cyclohexadepsipeptide Profile

Isariin C (CAS 80111-96-2) is a cyclodepsipeptide isolated from the entomopathogenic fungus Isaria felina, characterized by a pentapeptide cyclized through a β-hydroxy acid moiety [1]. Structurally elucidated alongside its analogs Isariin B and Isariin D in 1981 [2], Isariin C belongs to a broader class of fungal cyclodepsipeptides that includes beauvericin, enniatins, and destruxins [3]. The compound has been investigated for insecticidal activity against Galleria mellonella (greater wax moth) larvae and antiplasmodial activity against the intra-erythrocytic growth of Plasmodium falciparum [4][5].

1 Cyclohexadepsipeptide SAR probe with defined C9 β-hydroxy acid residue

2 Intermediate-activity reference for entomological bioassay calibration

3 LC-ESIMS/MS dereplication marker differentiating isariins from isaridins

4 19-membered macrocyclic scaffold for biosynthetic gene cluster studies

• [1] Deffieux, G., Merlet, D., Baute, R., Bourgeois, G., Baute, M. A., & Neveu, A. (1981). New insecticidal cyclodepsipeptides from the fungus Isaria felina. II. Structure elucidation of isariins B, C and D. The Journal of Antibiotics, 34(10), 1266-1270. doi:10.7164/antibiotics.34.1266. View Source
• [2] Deffieux, G., Merlet, D., Baute, R., Bourgeois, G., Baute, M. A., & Neveu, A. (1981). New insecticidal cyclodepsipeptides from the fungus Isaria felina. II. Structure elucidation of isariins B, C and D. The Journal of Antibiotics, 34(10), 1266-1270. doi:10.7164/antibiotics.34.1266. View Source
• [3] Olleik, H., Nicoletti, C., Lafond, M., Courvoisier-Dezord, E., Xue, P., Hijazi, A., Baydoun, E., Perrier, J., & Maresca, M. (2019). Comparative Structure–Activity Analysis of the Antimicrobial Activity, Cytotoxicity, and Mechanism of Action of the Fungal Cyclohexadepsipeptides Enniatins and Beauvericin. Toxins, 11(9), 514. doi:10.3390/toxins11090514. View Source
• [4] Baute, R., Deffieux, G., Merlet, D., Baute, M. A., & Neveu, A. (1981). New insecticidal cyclodepsipeptides from the fungus Isaria felina. I. Production, isolation and insecticidal properties of isariins B, C and D. The Journal of Antibiotics, 34(10), 1261-1265. doi:10.7164/antibiotics.34.1261. View Source
• [5] Sabareesh, V., Ranganayaki, R. S., Raghothama, S., Bopanna, M. P., Balaram, H., Srinivasan, M. C., & Balaram, P. (2007). Identification and characterization of a library of microheterogeneous cyclohexadepsipeptides from the fungus Isaria. Journal of Natural Products, 70(5), 715-729. doi:10.1021/np060532e. View Source

Isariin C: Analog-Specific Activity Profile

Among the structurally related isariin series, biological activity is not conserved — Isariin B exhibits no detectable insecticidal activity in the Galleria mellonella larval assay, while Isariin C demonstrates measurable efficacy [1]. Furthermore, antiplasmodial activity against P. falciparum varies across the isariin family, with Isariin D showing potent inhibition while Isariin C exhibits only moderate activity [2]. At the broader class level, cyclodepsipeptides differ fundamentally in their antimicrobial spectra, cytotoxicity profiles, and molecular targets — as demonstrated by the differential activity of enniatins and beauvericin against Gram-positive versus Gram-negative bacteria [3]. Substituting Isariin C with a generic cyclodepsipeptide without verifying compound-specific activity data risks experimental failure or erroneous SAR conclusions.

Substitute Isariin B / Parent isariin

Reported inactive in G. mellonella larval bioassay; structural similarity does not predict entomological activity profile. May not serve as negative-control equivalent without compound-specific verification.

Substitute Isariin D

Reported higher activity in the same assay system; activity profile may differ. Not a direct replacement for intermediate-activity reference applications.

Substitute Isaridins / Isarfelins

α-Hydroxy acid scaffold with distinct MS/MS fragmentation and bioactivity profile. Isarfelins reassigned to isaridin family; activity data cannot be extrapolated to isariin C.

• [1] Baute, R., Deffieux, G., Merlet, D., Baute, M. A., & Neveu, A. (1981). New insecticidal cyclodepsipeptides from the fungus Isaria felina. I. Production, isolation and insecticidal properties of isariins B, C and D. The Journal of Antibiotics, 34(10), 1261-1265. doi:10.7164/antibiotics.34.1261. View Source
• [2] Sabareesh, V., Ranganayaki, R. S., Raghothama, S., Bopanna, M. P., Balaram, H., Srinivasan, M. C., & Balaram, P. (2007). Identification and characterization of a library of microheterogeneous cyclohexadepsipeptides from the fungus Isaria. Journal of Natural Products, 70(5), 715-729. doi:10.1021/np060532e. View Source
• [3] Olleik, H., Nicoletti, C., Lafond, M., Courvoisier-Dezord, E., Xue, P., Hijazi, A., Baydoun, E., Perrier, J., & Maresca, M. (2019). Comparative Structure–Activity Analysis of the Antimicrobial Activity, Cytotoxicity, and Mechanism of Action of the Fungal Cyclohexadepsipeptides Enniatins and Beauvericin. Toxins, 11(9), 514. doi:10.3390/toxins11090514. View Source

Isariin C: Comparative Efficacy Evidence

Insecticidal Activity vs. Inactive Analogues

Isariin C exhibits insecticidal activity against Galleria mellonella (greater wax moth) larvae, whereas Isariin B and the original isariin compound are completely inactive in the same assay system [1]. The activity of Isariin C is documented as measurable but lower in magnitude than that of Isariin D [1].

Insect Bioassay Activity

Head-to-head

Active vs. G. mellonella larvae; reported rank-order: isariin D > isariin C > (isariin B = parent isariin = inactive)

Supports compound-specific entomological assay-response interpretation

1981 in vivo larval bioassay context

Evidence Dimension	Insecticidal activity
Target Compound Data	Active (measurable insecticidal effect, potency lower than Isariin D)
Comparator Or Baseline	Isariin B and isariin (original): Inactive (no insecticidal activity detected); Isariin D: Active (highest potency among the three)
Quantified Difference	Qualitative binary outcome: Isariin C active, Isariin B inactive; Isariin C less potent than Isariin D
Conditions	Injection bioassay using Galleria mellonella larvae; exact dose-response data not reported in the source abstract

Why This Matters

Researchers procuring isariin-series compounds for insecticidal studies must select Isariin C or D to obtain any activity, as Isariin B yields no response.

• [1] Baute, R., Deffieux, G., Merlet, D., Baute, M. A., & Neveu, A. (1981). New insecticidal cyclodepsipeptides from the fungus Isaria felina. I. Production, isolation and insecticidal properties of isariins B, C and D. The Journal of Antibiotics, 34(10), 1261-1265. doi:10.7164/antibiotics.34.1261. View Source

Physicochemical Profile vs. Parent Isariin

In a 2007 study characterizing a library of microheterogeneous cyclohexadepsipeptides from the fungus Isaria, isariins were evaluated for their inhibitory effect on the intra-erythrocytic growth of Plasmodium falciparum [1]. Isariin C exhibited moderate activity, whereas Isariin D demonstrated potent inhibition [1]. At the class level, this antiplasmodial activity profile distinguishes isariins from other fungal cyclodepsipeptides such as enniatins and beauvericin, which have not been reported to possess significant antiplasmodial activity [2].

MW & Chromatographic Shift

Cross-study comparable

MW = 567.73 g/mol; Δ MW = 70.13 lower vs. parent isariin (637.86 g/mol)

Distinct RP-HPLC retention facilitates separation from inactive parent during isolation

C9 vs. C10 β-hydroxy acid side chain difference

Evidence Dimension	Antiplasmodial activity (inhibition of P. falciparum intra-erythrocytic growth)
Target Compound Data	Moderate inhibitory activity (qualitative assessment; quantitative IC50 values not reported in the abstract)
Comparator Or Baseline	Isariin D: Potent inhibitory activity; Isariin A and other isariins: variable activity; Enniatins/Beauvericin: No documented antiplasmodial activity
Quantified Difference	Isariin C activity intermediate within isariin series; IC50 values not specified in the available source
Conditions	In vitro P. falciparum intra-erythrocytic growth inhibition assay; specific strain and exact IC50 values not provided in the abstract

Why This Matters

For antimalarial screening programs, Isariin C provides a structurally defined reference compound with documented, albeit moderate, antiplasmodial activity.

• [1] Sabareesh, V., Ranganayaki, R. S., Raghothama, S., Bopanna, M. P., Balaram, H., Srinivasan, M. C., & Balaram, P. (2007). Identification and characterization of a library of microheterogeneous cyclohexadepsipeptides from the fungus Isaria. Journal of Natural Products, 70(5), 715-729. doi:10.1021/np060532e. View Source
• [2] Olleik, H., Nicoletti, C., Lafond, M., Courvoisier-Dezord, E., Xue, P., Hijazi, A., Baydoun, E., Perrier, J., & Maresca, M. (2019). Comparative Structure–Activity Analysis of the Antimicrobial Activity, Cytotoxicity, and Mechanism of Action of the Fungal Cyclohexadepsipeptides Enniatins and Beauvericin. Toxins, 11(9), 514. doi:10.3390/toxins11090514. View Source

β-Hydroxy Acid Variation Defines Potency

Isariin C is constituted by a pentapeptide cyclized through a β-hydroxy acid, with an amino acid sequence of Gly-Val-Leu-Ala-Ala [1]. In contrast, the inactive analog Isariin B possesses a distinct sequence (Gly-Val-Leu-Ala-Val) [2]. This single-residue substitution (Ala at position 5 in Isariin C vs. Val in Isariin B) correlates with the acquisition of insecticidal activity, providing a defined structural handle for SAR studies [2]. Additionally, isariins as a class differ from isaridins in their core architecture: isariins possess a β-hydroxy acid residue and five α-amino acids, while isaridins contain a β-amino acid, an α-hydroxy acid, and four α-amino acids [3].

β-Hydroxy Acid Identity

Class-level

β-Hydroxynonanoic acid (C9, linear); 1 methylene unit shorter than parent isariin (C10)

Correlates with activity profile variation across isariin congeners

Ring conformation and hydrophobicity context; data to verify per congener

Evidence Dimension	Amino acid sequence (pentapeptide)
Target Compound Data	Gly-Val-Leu-Ala-Ala
Comparator Or Baseline	Isariin B: Gly-Val-Leu-Ala-Val (inactive); Isariin D: sequence different; Isaridins: β-amino acid-containing hexadepsipeptide architecture
Quantified Difference	Position 5 residue: Ala (Isariin C) vs. Val (Isariin B); core architecture: β-hydroxy acid + 5 α-amino acids (isariins) vs. β-amino acid + α-hydroxy acid + 4 α-amino acids (isaridins)
Conditions	Structure elucidation via chemical degradation and spectroscopic analysis

Why This Matters

The defined amino acid sequence enables precise SAR investigations and distinguishes Isariin C from structurally similar but biologically distinct analogs.

• [1] Guo, Y. X., Liu, Q. H., Ng, T. B., & Wang, H. X. (2005). Isarfelin, a peptide with antifungal and insecticidal activities from Isaria felina. Peptides, 26(12), 2384-2391. doi:10.1016/j.peptides.2005.05.015. View Source
• [2] Deffieux, G., Merlet, D., Baute, R., Bourgeois, G., Baute, M. A., & Neveu, A. (1981). New insecticidal cyclodepsipeptides from the fungus Isaria felina. II. Structure elucidation of isariins B, C and D. The Journal of Antibiotics, 34(10), 1266-1270. doi:10.7164/antibiotics.34.1266. View Source
• [3] Sabareesh, V., Ranganayaki, R. S., Raghothama, S., Bopanna, M. P., Balaram, H., Srinivasan, M. C., & Balaram, P. (2007). Identification and characterization of a library of microheterogeneous cyclohexadepsipeptides from the fungus Isaria. Journal of Natural Products, 70(5), 715-729. doi:10.1021/np060532e. View Source

Diagnostic MS/MS Fragmentation Pattern

While Isariin C demonstrates insecticidal and antiplasmodial activities [1][2], the more extensively studied fungal cyclodepsipeptides enniatins and beauvericin exhibit a different biological profile characterized by antimicrobial activity against Gram-positive bacteria and mycobacteria, with no activity against Gram-negative bacteria [3]. In a comparative study, enniatins and beauvericin displayed limited hemolytic effects but were toxic to nucleated human cells at low doses, with membrane depolarization as a key mechanism [3]. This divergent activity spectrum indicates distinct molecular targets and mechanisms of action.

MS/MS Diagnostic Pattern

Cross-study comparable

Characteristic ring-opening fragment ions; distinguishes isariins (β-OH acid) from isaridins (α-OH acid)

Supports identity confirmation without full NMR per sample in screening workflows

LC-ESIMS/MS positive ion mode; collision-induced dissociation

Evidence Dimension	Biological activity spectrum
Target Compound Data	Insecticidal (Galleria mellonella larvae), antiplasmodial (P. falciparum, moderate)
Comparator Or Baseline	Enniatins/Beauvericin: Antimicrobial against Gram-positive bacteria and Mycobacterium; cytotoxic to human nucleated cells; no reported insecticidal or antiplasmodial activity
Quantified Difference	Qualitative difference in target organism specificity: Isariin C targets insects and Plasmodium; enniatins/beauvericin target Gram-positive bacteria and fungi
Conditions	Multiple assay systems (injection bioassay for insecticidal; in vitro culture for antiplasmodial; broth microdilution for antimicrobial)

Why This Matters

Researchers should select Isariin C specifically for insecticidal or antiplasmodial studies, as broader-spectrum cyclodepsipeptides like enniatins do not provide relevant activity in these systems.

• [1] Baute, R., Deffieux, G., Merlet, D., Baute, M. A., & Neveu, A. (1981). New insecticidal cyclodepsipeptides from the fungus Isaria felina. I. Production, isolation and insecticidal properties of isariins B, C and D. The Journal of Antibiotics, 34(10), 1261-1265. doi:10.7164/antibiotics.34.1261. View Source
• [2] Sabareesh, V., Ranganayaki, R. S., Raghothama, S., Bopanna, M. P., Balaram, H., Srinivasan, M. C., & Balaram, P. (2007). Identification and characterization of a library of microheterogeneous cyclohexadepsipeptides from the fungus Isaria. Journal of Natural Products, 70(5), 715-729. doi:10.1021/np060532e. View Source
• [3] Olleik, H., Nicoletti, C., Lafond, M., Courvoisier-Dezord, E., Xue, P., Hijazi, A., Baydoun, E., Perrier, J., & Maresca, M. (2019). Comparative Structure–Activity Analysis of the Antimicrobial Activity, Cytotoxicity, and Mechanism of Action of the Fungal Cyclohexadepsipeptides Enniatins and Beauvericin. Toxins, 11(9), 514. doi:10.3390/toxins11090514. View Source

Isariin C: Research and Industrial Applications

Biopesticide Lead Potency Ranking

Use Isariin C as a reference insecticidal cyclodepsipeptide in Galleria mellonella larval bioassays, where it provides measurable activity [1]. Isariin B, which is inactive in this model, serves as an ideal negative control for structure-activity relationship (SAR) studies, with the Ala-to-Val substitution at position 5 of the pentapeptide representing a key structural determinant of activity [2].

LC-ESIMS/MS Dereplication Standard

Employ Isariin C in Plasmodium falciparum intra-erythrocytic growth inhibition assays as a moderately active comparator for screening novel antiplasmodial agents [1]. The compound provides a structurally defined baseline for evaluating structure-activity relationships within the isariin family, where Isariin D serves as the high-activity comparator and Isariin A as a variable-activity reference [1].

Insect Bioassay Potency Gradient Reference

Use Isariin C in comparative studies with other fungal cyclodepsipeptides (enniatins, beauvericin, destruxins) to map the biological activity landscape of this compound class [1]. Isariin C provides a distinct activity signature (insecticidal and antiplasmodial) that contrasts with the antimicrobial and cytotoxic profiles of enniatins and beauvericin [2].

β-Hydroxy Acid Incorporation Specificity

Utilize Isariin C in SAR investigations focusing on the role of the β-hydroxy acid moiety and the pentapeptide sequence in determining insecticidal and antiplasmodial activities [1]. The compound's fully elucidated structure and defined differences from Isariin B and Isariin D provide a controlled experimental framework for understanding the molecular basis of cyclodepsipeptide bioactivity [2].

Application

Selection Property

Validation Focus

Biopesticide SAR Studies

Cyclohexadepsipeptide activity ranking within isariin family

Entomological endpoint calibration against inactive analogues

LC-ESIMS/MS Dereplication

Diagnostic MS/MS fragmentation fingerprint

Identity confirmation in fungal extract screening without full NMR

Insect Bioassay Calibration

Intermediate-activity reference point

Inter-assay normalization between negative and positive controls

Biosynthetic Gene Cluster Research

C9 β-hydroxy acid incorporation probe

Adenylation domain substrate tolerance assessment

• [1] Baute, R., Deffieux, G., Merlet, D., Baute, M. A., & Neveu, A. (1981). New insecticidal cyclodepsipeptides from the fungus Isaria felina. I. Production, isolation and insecticidal properties of isariins B, C and D. The Journal of Antibiotics, 34(10), 1261-1265. doi:10.7164/antibiotics.34.1261. View Source
• [2] Sabareesh, V., Ranganayaki, R. S., Raghothama, S., Bopanna, M. P., Balaram, H., Srinivasan, M. C., & Balaram, P. (2007). Identification and characterization of a library of microheterogeneous cyclohexadepsipeptides from the fungus Isaria. Journal of Natural Products, 70(5), 715-729. doi:10.1021/np060532e. View Source